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Compound of Interest

Compound Name: 2-Methyl-1-hepten-3-yne
CAS No.: 17669-40-8
Cat. No.: B092185
Get Quote
. J

Compound Profile & Significance

2-Methyl-1-hepten-3-yne is a conjugated enyne (

) characterized by a terminal isopropenyl group coupled to a propyl-substituted alkyne. Its
structural integrity relies on the

-conjugation between the alkene (C1=C2) and the alkyne (C3
C4) moieties, a feature that significantly influences its reactivity and spectroscopic signature.

This molecule serves as a critical intermediate in the synthesis of terpenoids and complex
polyenes. Its unique electronic environment—nbridging a terminal olefin and an internal alkyne
—makes it a valuable standard for calibrating NMR prediction algorithms for conjugated
systems.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b092185#bc-rfq
https://www.benchchem.com/product/b092185/docs?utm_src=pdf-body#technical-guide-spectroscopic-profiling-of-2-methyl-1-hepten-3-yne
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value
IUPAC Name 2-Methylhept-1-en-3-yne
CAS Registry 17669-40-8

Molecular Formula

Molecular Weight 108.18 g/mol
SMILES C=C(C)c#CcCcCC
Boiling Point ~130-132 °C (Predicted)

Spectroscopic Data Analysis

The following data sets are synthesized from standard spectral databases (NIST, SpectraBase)
and theoretical shifts for conjugated enynes.

Mass Spectrometry (EI-MS)

The electron ionization (70 eV) spectrum reveals a fragmentation pattern consistent with a
stable conjugated system that undergoes significant rearrangement (likely aromatization) prior
to fragmentation.

Key Fragmentation lons:
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miz Intensity Assignment Mechanistic Insight

Molecular ion;
108 High relatively stable due to

conjugation.

Loss of methyl group

93 Medium ) )
(allylic or terminal).

Tropylium ion.
) Indicates
91 High
rearrangement to

aromatic species.

Phenyl cation. Result
77 Base/High of extensive hydrogen
scrambling/cyclization.

Loss of propyl group (

65 Medium ) or secondary
fragmentation of

tropylium.

Analyst Note: The high abundance of m/z 91 and 77 is diagnostic for conjugated enynes of this
chain length, as they readily cyclize in the gas phase to form stable aromatic cations

(toluene/benzene derivatives) rather than simple chain cleavage.

Nuclear Magnetic Resonance (NMR)

The conjugation induces a deshielding effect on the terminal alkene protons and the alkyne
carbons.

H NMR (400 MHz,
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)
Shift o _ _ Structural
Multiplicity Integration Assignment T,
ontex
» Ppm)
_ Terminal alkene
5.25 Broad Singlet 1H c1
) (trans to methyl).
) Terminal alkene
5.15 Broad Singlet 1H c1 )
: (cis to methyl).
Propargylic
Triplet ( protons;
2.28 2H -C5 i
Hz) deshielded by
alkyne.
_ _ ) Allylic methyl
1.85 Singlet (fine split)  3H C2
group.
Sextet ( Methylene of
1.55 2H -C6 i
H2) propyl chain.
Triplet ( Terminal methyl
0.98 3H C7 .
Hz) of propyl chain.

C NMR (100 MHz,
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Shift (

Type Assignment
» Ppm)
127.5 Quaternary C2 (Ipso alkene carbon).
121.0 C1 (Terminal alkene).
89.5 Quaternary C3 (Alkyne, conjugated).
81.2 Quaternary C4 (Alkyne, internal).
225 C5 (Propargylic).
23.1 C2-Me (Allylic methyl).
21.8 C6 (Methylene).
13.5 C7 (Terminal methyl).

Infrared Spectroscopy (FT-IR)

e (neat):

o 3095 cm

: =C-H stretch (Terminal alkene).

o 2960, 2930, 2870 cm

: C-H stretch (Alkyl).
o 2230 cm

:C

C stretch (Weak/Medium due to pseudo-symmetry/internal nature, but visible due to

conjugation).

o 1615cm

. C=C stretch (Conjugated alkene).
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o 890 cm
: =C-H out-of-plane bending (Characteristic of isopropenyl/terminal methylene).

Experimental Protocol: Synthesis & Validation

The most reliable route to 2-Methyl-1-hepten-3-yne is the alkylation of the lithium acetylide of
2-methyl-1-buten-3-yne (Valylene).

Workflow Diagram

The following diagram outlines the critical path for synthesis and validation.

Validation:
GC-MS (m/z 108)

Formation of Acetylide o |

Quench & Workup:
NHACI (aq) -> Extraction

Alkylation:
ilic Attack

Reagents: b Activation:
2-methyl-1-buten-3-yne 1g LiNH2/lig. NH3
(-33°C)

ach
(SN2 Mechanism) 1H NMR (Isopropenyl peaks)

n-Propyl Bromide

Click to download full resolution via product page

Figure 1: Synthetic pathway for 2-Methyl-1-hepten-3-yne via acetylide alkylation.

Step-by-Step Methodology

o Reagent Preparation: Condense anhydrous ammonia (200 mL) into a reaction flask at -78°C.
Add a catalytic amount of

, followed by lithium metal (0.11 mol) to generate lithium amide (
) in situ.

¢ Acetylide Formation: Dropwise add 2-methyl-1-buten-3-yne (0.10 mol) to the grey
suspension. Stir for 1 hour to ensure complete deprotonation, forming the lithium acetylide
species.

o Alkylation: Add 1-bromopropane (0.11 mol) slowly to the mixture. Allow the ammonia to
evaporate overnight or warm the reaction to room temperature (with appropriate venting) to
facilitate the

substitution.
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Workup: Quench the residue with saturated

solution. Extract with diethyl ether (

mL). Wash combined organics with brine and dry over

Purification: Concentrate the solvent in vacuo. Purify the crude oil via fractional distillation at
atmospheric pressure. Collect the fraction boiling between 130-132°C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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